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Introduction

Pigment Yellow 14 (C.l. 21095), a diarylide azo pigment, is a widely utilized colorant in various
material science applications due to its bright, greenish-yellow shade, good color strength, and
cost-effectiveness.[1][2] Chemically identified as C34H30CI2N604, it is known for its excellent
tinting strength and fluidity, particularly in inks, and good migration resistance in certain
plastics.[1][2] Its performance characteristics, such as heat stability, lightfastness, and chemical
resistance, make it a suitable candidate for coloring a range of materials including polymers,
coatings, and printing inks.[1][3] These notes provide an overview of its applications,
performance data, and standardized protocols for its evaluation in a research setting.

Applications in Material Science

Pigment Yellow 14 is a versatile pigment primarily used in applications where moderate
lightfastness and heat stability are required.[1][4]

o Plastics and Polymers: It is frequently used to color various polymers, including polyolefins
(polypropylene, polyethylene), polyvinyl chloride (PVC), and elastomers.[1][5][6] Its heat
resistance is generally suitable for processing temperatures up to 180-200°C.[1][7][8] In
plasticized (soft) PVC, it may exhibit blooming or migration if the concentration exceeds
certain limits.[1][8] It is valued in masterbatch applications for its high color strength.[9]

e Printing Inks: A primary application for Pigment Yellow 14 is in the printing ink industry. It is
recommended for water-based, solvent-based, offset, and gravure inks.[1][10][11] Its good
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solvent resistance, especially against paraffin wax, makes it particularly useful for packaging
inks.[8] Different grades are available, with some specifically formulated for water-based inks
and others for solvent-based systems.[5][12]

e Paints and Coatings: While less common in high-performance paints, Pigment Yellow 14 is
used in industrial and decorative paints, both water-based and solvent-based, as well as in
powder coatings.[1][10] It provides good opacity and low viscosity to the coating formulation.

[4]16]

o Textiles: The pigment is also utilized in textile printing pastes for its vibrant color.[1][8]

Quantitative Performance Data

The following table summarizes the typical performance characteristics of Pigment Yellow 14,
compiled from various technical sources. These values can vary depending on the specific
grade, particle size, and the medium in which the pigment is dispersed.
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Test Standard
Property Value . References
(Typical)
Physical Properties
Chemical Formula C34H30CI2N604 - [1][3]
Densit 1316 alems ISO 787-10 / ASTM GIEIL0I3]
ensi .3-1.6g/cm
Y I D153
Melting Point 320 - 336 °C - [518]
, , ISO 787-5/ ASTM
Oil Absorption 35 - 75 g/100g [2][3][10][14]
D281
Specific Surface Area 30 - 55 m2/g BET Analysis [2][8][10]
Fastness Properties
Heat Stability 180 - 200 °C ISO 787-21 [L][718][10]
Lightfastness (Full
5-6 (Scale 1-8) ISO 787-15 [71[10][13]
Shade)
Lightfastness (Tint
3 -5 (Scale 1-8) ISO 787-15 [2][71[8]
Shade)
Chemical Resistance
(Scale 1-5)
Water Resistance 5 ISO 787-8 [2][8][13][15]
Acid Resistance (5%
4-5 ISO 787-8 [1]8][10][13]
HCI)
Alkali Resistance (5%
4-5 ISO 787-8 [1][8][10][13]
NaOH)
Oil Resistance 4-5 Internal Method [81[13]
Ethanol Resistance 5 Internal Method [1][8][10]
Migration Resistance
4 (Scale 1-5) Internal Method [7][10]

(Plastics)
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Experimental Protocols

The following protocols describe standard methodologies for evaluating the performance of
Pigment Yellow 14 in a polymer matrix.

Protocol 1: Dispersion of Pigment Yellow 14 in
Polyethylene (PE)

Objective: To prepare a colored polyethylene compound and evaluate the quality of pigment
dispersion.

Materials & Equipment:

e Pigment Yellow 14 powder

Low-density polyethylene (LDPE) pellets

Twin-screw extruder

Injection molding machine or compression molder

Hegman-type grind gauge (for coatings, adaptable concept for plastics)

Optical microscope or Scanning Electron Microscope (SEM)
Procedure:

e Premixing: Dry blend 1.0 part by weight of Pigment Yellow 14 with 99.0 parts by weight of
LDPE pellets in a high-speed mixer for 5 minutes to ensure a homogenous pre-mix.

o Extrusion: Feed the premix into a twin-screw extruder. Set the temperature profile
appropriate for LDPE (e.g., 160°C - 180°C - 200°C - 190°C from feed to die). The screw
speed should be set to ensure adequate shear for pigment deagglomeration without
excessive polymer degradation.

o Pelletizing: Extrude the molten, colored polymer strand into a water bath for cooling and
subsequently feed it into a pelletizer to produce colored masterbatch pellets.
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e Molding: Use an injection molder or compression molder (at ~190°C) to produce
standardized plaques (e.g., 50mm x 50mm x 2mm) for analysis.

o Dispersion Quality Assessment:

o Visual: Inspect the molded plaque against a light source for any un-dispersed pigment
specks or streaks.

o Microscopy: Analyze a thin cross-section of the plague under an optical microscope or
SEM to observe the distribution and size of pigment agglomerates. A well-dispersed
pigment will appear as fine, evenly distributed particles.[16]

Protocol 2: Evaluation of Color Strength and Shade

Objective: To quantitatively measure the coloristic properties of Pigment Yellow 14 in a
polymer matrix relative to a standard.

Materials & Equipment:

Colored plaques from Protocol 1

Reference standard plague

Spectrophotometer or colorimeter with D65 illuminant and 10° observer settings

White base material (e.g., LDPE with a standard amount of TiO2) for tint (let-down)

preparations
Procedure:

o Masstone Measurement: Calibrate the spectrophotometer. Measure the CIELAB color
coordinates (L, a, b*) of the solid colored plaque (masstone) prepared in Protocol 1.

» Tint (Let-down) Preparation: Prepare a tint sample by blending the colored masterbatch from
Protocol 1 with a white base material at a defined ratio (e.g., 1 part masterbatch to 10 parts
white base). Mold plaques from this blend.

o Tint Measurement: Measure the CIELAB values of the tint plaque.
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» Data Analysis: Compare the L, a, b* values of the sample to the reference standard. The
relative color strength is typically calculated from the K/S values (Kubelka-Munk theory) of
the sample and standard in the tint plaques. The difference in color (AE), hue (AH), and
chroma (AC*) can be calculated to quantify shade differences.[17]

Protocol 3: Assessment of Lightfastness

Objective: To determine the resistance of Pigment Yellow 14 to color fading upon exposure to
light.

Materials & Equipment:

Colored plaques from Protocol 1

Weathering chamber with a filtered Xenon arc lamp (to simulate sunlight)

Gray scale for assessing color change (ISO 105-A02)

Spectrophotometer
Procedure:
« Initial Measurement: Measure the initial color coordinates (Lo, ao, b*o) of the test plaques.

» Exposure: Place the plagues in the Xenon arc weathering chamber. Half of each plaque
should be covered with an opaque material to serve as an unexposed reference.

o Exposure Conditions: Set the chamber to conditions defined by a relevant standard, such as
ASTM G155 or ISO 4892-2 (e.g., irradiance of 0.55 W/mz2 at 340 nm, black panel
temperature of 63°C, controlled humidity).

o Periodic Evaluation: At specified intervals (e.g., 100, 200, 500 hours), remove the plagues
and measure the color coordinates of the exposed area (L1, a1, b*1).

o Assessment: Calculate the total color difference (AE*) between the exposed and unexposed
areas. The lightfastness is rated on a scale of 1 to 8 (Blue Wool Scale), where 1 is very poor
and 8 is outstanding, by comparing the color change to that of calibrated Blue Wool
standards exposed simultaneously.[17]
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Visualizations

Caption: General workflow for evaluating the performance of Pigment Yellow 14 in a polymer
matrix.

Caption: Logical flow of the pigment dispersion process in a liquid or polymer matrix.[18][19]

Click to download full resolution via product page

Caption: Logical relationships between the primary and application properties of Pigment
Yellow 14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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